Cas no 474263-04-2 (1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride)

1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride structure
474263-04-2 structure
Product name:1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride
CAS No:474263-04-2
MF:C17H26ClNO4
MW:343.84564447403
CID:6174481
PubChem ID:2919782

1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride
    • Cambridge id 6943807
    • F1087-0002
    • 1-(benzo[d][1,3]dioxol-5-yloxy)-3-(cyclohexyl(methyl)amino)propan-2-ol hydrochloride
    • AKOS026679018
    • 1-(1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol;hydrochloride
    • 1-(2H-1,3-BENZODIOXOL-5-YLOXY)-3-[CYCLOHEXYL(METHYL)AMINO]PROPAN-2-OL HYDROCHLORIDE
    • 474263-04-2
    • Inchi: 1S/C17H25NO4.ClH/c1-18(13-5-3-2-4-6-13)10-14(19)11-20-15-7-8-16-17(9-15)22-12-21-16;/h7-9,13-14,19H,2-6,10-12H2,1H3;1H
    • InChI Key: GNOPUWOAMFVRBA-UHFFFAOYSA-N
    • SMILES: Cl.OC(COC1=CC=C2C(=C1)OCO2)CN(C)C1CCCCC1

Computed Properties

  • Exact Mass: 343.1550360g/mol
  • Monoisotopic Mass: 343.1550360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 335
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2Ų

1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1087-0002-5μmol
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1087-0002-4mg
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1087-0002-20mg
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F1087-0002-50mg
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F1087-0002-30mg
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F1087-0002-2μmol
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1087-0002-20μmol
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1087-0002-15mg
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F1087-0002-40mg
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F1087-0002-10μmol
1-(2H-1,3-benzodioxol-5-yloxy)-3-[cyclohexyl(methyl)amino]propan-2-ol hydrochloride
474263-04-2 90%+
10μl
$69.0 2023-05-17

Additional information on 1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride

1-(2H-1,3-Benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 474263-04-2, known as 1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

1-(2H-1,3-benzodioxol-5-yloxy) is a key structural component of this molecule, contributing to its aromatic stability and reactivity. The cyclohexyl(methyl)amino group adds complexity to the molecule's stereochemistry, influencing its solubility and bioavailability. Recent studies have highlighted the importance of such structural motifs in enhancing the efficacy of pharmaceutical agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of 1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

One of the most exciting developments involving this compound is its potential application in drug delivery systems. The hydrochloride salt form of the molecule has been shown to exhibit enhanced stability under physiological conditions, making it an ideal candidate for targeted drug delivery. Recent in vitro studies have demonstrated its ability to modulate cellular uptake mechanisms, which could be leveraged to improve the efficacy of anti-cancer therapies.

In addition to its pharmacological applications, 1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride has also been investigated for its role in materials science. Its unique molecular architecture makes it a promising candidate for use in self-healing polymers and advanced coatings. Researchers have reported that incorporating this compound into polymer matrices can significantly enhance their mechanical properties and resistance to environmental degradation.

The relationship between the molecular structure of this compound and its physical properties has been a focal point of recent research efforts. Studies have revealed that the benzodioxole ring plays a critical role in determining the compound's electronic properties, while the cyclohexyl group influences its steric interactions. These insights have paved the way for the rational design of analogs with tailored properties for specific applications.

From an environmental perspective, understanding the fate and transport of 1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2-ol hydrochloride in natural systems is crucial for ensuring its safe use. Recent environmental impact assessments have indicated that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological footprint.

In conclusion, 1-(2H-1,3-benzodioxol-5-yloxy)-3-cyclohexyl(methyl)aminopropan-2

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